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Compound of Interest

Compound Name: 2,2-bis(4-chlorophenyl)acetonitrile

Cat. No.: B1209525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known synonyms and available data for the

chemical compound 2,2-bis(4-chlorophenyl)acetonitrile. While comprehensive experimental

data for this specific molecule is limited in publicly accessible literature, this document compiles

the available information on its nomenclature and identifiers.

Known Synonyms and Identifiers
2,2-bis(4-chlorophenyl)acetonitrile is identified by the CAS Number 20968-04-1.[1] A

comprehensive list of its known synonyms and alternative names is provided below.

Synonym Source

bis(p-chlorophenyl)acetonitrile PubChem[1]

p,p'-DDCN PubChem[1]

Benzeneacetonitrile, 4-chloro-α-(4-

chlorophenyl)-
PubChem[1]

2,2-bis(4-chlorophenyl)-acetonitrile PubChem[1]

Bis(p-chlorophenyl)acetonitrile, 95% PubChem[1]

Benzeneacetonitrile, 4-chloro-.alpha.-(4-

chlorophenyl)-
PubChem[1]
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Quantitative Data
A thorough search of scientific databases and chemical supplier information did not yield

specific, experimentally determined quantitative data such as melting point, boiling point, or

solubility for 2,2-bis(4-chlorophenyl)acetonitrile. Researchers are advised to perform their

own analytical characterization to determine these physical properties.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or analysis of 2,2-bis(4-
chlorophenyl)acetonitrile are not readily available in the public domain. Researchers may

need to develop methodologies based on the synthesis of structurally similar diarylacetonitrile

compounds. General synthetic strategies could involve the reaction of a substituted

phenylacetonitrile with a chlorobenzene derivative or the cyanation of a corresponding

diarylmethane precursor. Analytical methods would likely involve standard techniques such as

High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry

(GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy for characterization and

purity assessment.

Logical Relationships of Identifiers
The following diagram illustrates the hierarchical relationship between the primary chemical

name and its various identifiers.
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Caption: Relationship between the primary name and identifiers for 2,2-bis(4-
chlorophenyl)acetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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